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Compound of Interest

Compound Name: Pentadecaprenol

Cat. No.: B15548959

Essential Safety and Handling Guide for
Pentadecaprenol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Pentadecaprenol in a laboratory setting. It is designed for
researchers, scientists, and professionals in drug development to ensure safe and compliant
handling of this chemical.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Pentadecaprenol, also known as 1-Pentadecanol, is a solid, white, alcohol-like substance.[1]
While some safety data sheets (SDS) classify it as having low hazard potential with no special
respiratory protection needed under normal use[1][2], other sources indicate more severe
hazards, including being toxic if swallowed or in contact with skin, causing serious eye and skin
irritation, being fatal if inhaled, and being suspected of causing cancer.[3] Given these
conflicting reports, a conservative approach to safety is mandated.

Quantitative Data Summary
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Property Value Source
Physical State Solid (White Powder) [11[4]
Odor Alcohol-like, Odorless [1][4]
Melting Point 44 -53°C/111.2-127.4°F [1][4]
Boiling Point 269 - 339 °C/516.2-642.2°F [1][4]
Solubility Insoluble in water [1]

Strong oxidizing agents,
Incompatible Materials Strong acids, Bases, Reducing  [1][4]

Agents

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial due to the potential hazards. The following PPE is
required for all personnel handling Pentadecaprenol:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL03673&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.rosachem.com/annonces/download/2323?type=securiter
https://www.fishersci.com/store/msds?partNumber=AAL03673&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.rosachem.com/annonces/download/2323?type=securiter
https://www.fishersci.com/store/msds?partNumber=AAL03673&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.rosachem.com/annonces/download/2323?type=securiter
https://www.fishersci.com/store/msds?partNumber=AAL03673&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.rosachem.com/annonces/download/2323?type=securiter
https://www.fishersci.com/store/msds?partNumber=AAL03673&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL03673&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.rosachem.com/annonces/download/2323?type=securiter
https://www.benchchem.com/product/b15548959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Item Standard/Specification

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eye and Face Protection ,
face shield. European Standard EN166.[1]

Disposable, low-permeability ) )
) ) ) Wear appropriate protective
) . fabric gown with a solid front, .
Skin and Body Protection ) o gloves and clothing to prevent
long sleeves, and tight-fitting )
skin exposure.[1]
cuffs.

The inner glove should be

) worn under the gown cuff and
Two pairs of powder-free,
) i the outer glove over the cuff.
chemical-resistant gloves (e.g.,
o Change gloves regularly or
nitrile rubber). ) ) ]
immediately if torn, punctured,

or contaminated.[5]

) ) A half-face or full-face Use in a well-ventilated area.
Respiratory Protection ) ) ] ]
respirator with a particle filter. [3]
Foot Protection Closed-toe shoes. N/A

Il. Operational Plan: Step-by-Step Handling
Procedures

This section details the procedural workflow for the safe handling of Pentadecaprenol from
receipt to disposal.

Workflow for Handling Pentadecaprenol
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Preparation

1. Review SDS and Protocols

'

2. Designate Handling Area

'

3. Assemble PPE

'

4. Prepare Spill Kit

Handling
y

5. Don PPE

'

6. Weigh and Prepare Pentadecaprenol

'

7. Perform Experiment

'

8. Decontaminate Work Area

Post-Handling
y

9. Doff PPE

'

10. Dispose of Waste

'

11. Wash Hands Thoroughly
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Waste Generation

1. Contaminated PPE 2. Unused Pentadecaprenol 3. Contaminated Labware

Waste Handling & Collection

» 4. Place in Labeled, Sealed Containers [«

'

5. Store in Designated Hazardous Waste Area

Final Disposal

6. Arrange for Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Pentadecaprenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548959#personal-protective-equipment-for-
handling-pentadecaprenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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